Cas no 1344255-37-3 (3-2-(aminomethyl)cyclopropylbenzonitrile)

3-2-(Aminomethyl)cyclopropylbenzonitrile is a versatile cyclopropane-based nitrile compound featuring an aminomethyl functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its rigid cyclopropyl ring enhances structural stability, while the benzonitrile moiety offers reactivity for further functionalization. The aminomethyl group provides a handle for derivatization, enabling its use in the synthesis of bioactive molecules, including potential drug candidates. This compound is particularly useful in medicinal chemistry for constructing constrained analogs and exploring structure-activity relationships. High purity and consistent quality ensure reliable performance in research and industrial settings. Its balanced reactivity and stability make it suitable for diverse synthetic pathways.

3-2-(aminomethyl)cyclopropylbenzonitrile structure

1344255-37-3 structure

Product Name:3-2-(aminomethyl)cyclopropylbenzonitrile

CAS No:1344255-37-3

MF:C₁₁H₁₂N₂

MW:172.226382255554

CID:6078552

PubChem ID:62703805

Update Time:2025-10-29

3-2-(aminomethyl)cyclopropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-2-(aminomethyl)cyclopropylbenzonitrile
- Benzonitrile, 3-[2-(aminomethyl)cyclopropyl]-
- 3-(2-(Aminomethyl)cyclopropyl)benzonitrile
- AKOS011998793
- EN300-1846045
- CS-0305458
- 3-[2-(aminomethyl)cyclopropyl]benzonitrile
- 1344255-37-3
- Inchi： 1S/C11H12N2/c12-6-8-2-1-3-9(4-8)11-5-10(11)7-13/h1-4,10-11H,5,7,13H2
- InChI Key： MLQXPZHKJQNZTQ-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=CC(C2CC2CN)=C1

Computed Properties

Exact Mass: 172.100048391g/mol
Monoisotopic Mass: 172.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Density: 1.13±0.1 g/cm3(Predicted)
Boiling Point: 302.1±25.0 °C(Predicted)
pka: 10.36±0.29(Predicted)

3-2-(aminomethyl)cyclopropylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1846045-0.05g	3-[2-(aminomethyl)cyclopropyl]benzonitrile	1344255-37-3	0.05g	$587.0	2023-09-19
Enamine	EN300-1846045-0.1g	3-[2-(aminomethyl)cyclopropyl]benzonitrile	1344255-37-3	0.1g	$615.0	2023-09-19
Enamine	EN300-1846045-0.25g	3-[2-(aminomethyl)cyclopropyl]benzonitrile	1344255-37-3	0.25g	$642.0	2023-09-19
Enamine	EN300-1846045-0.5g	3-[2-(aminomethyl)cyclopropyl]benzonitrile	1344255-37-3	0.5g	$671.0	2023-09-19
Enamine	EN300-1846045-1.0g	3-[2-(aminomethyl)cyclopropyl]benzonitrile	1344255-37-3	1g	$1272.0	2023-06-03
Enamine	EN300-1846045-2.5g	3-[2-(aminomethyl)cyclopropyl]benzonitrile	1344255-37-3	2.5g	$1370.0	2023-09-19
Enamine	EN300-1846045-5.0g	3-[2-(aminomethyl)cyclopropyl]benzonitrile	1344255-37-3	5g	$3687.0	2023-06-03
Enamine	EN300-1846045-10.0g	3-[2-(aminomethyl)cyclopropyl]benzonitrile	1344255-37-3	10g	$5467.0	2023-06-03
Enamine	EN300-1846045-1g	3-[2-(aminomethyl)cyclopropyl]benzonitrile	1344255-37-3	1g	$699.0	2023-09-19
Enamine	EN300-1846045-5g	3-[2-(aminomethyl)cyclopropyl]benzonitrile	1344255-37-3	5g	$2028.0	2023-09-19

3-2-(aminomethyl)cyclopropylbenzonitrile Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-2-(aminomethyl)cyclopropylbenzonitrile

Research Brief on 3-2-(aminomethyl)cyclopropylbenzonitrile (CAS: 1344255-37-3): Recent Advances and Applications

3-2-(aminomethyl)cyclopropylbenzonitrile (CAS: 1344255-37-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-2-(aminomethyl)cyclopropylbenzonitrile, emphasizing its role as a precursor for the development of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs). The study demonstrated that the cyclopropyl moiety and the benzonitrile group are critical for binding affinity and selectivity, making this compound a promising scaffold for further optimization.

In addition to its synthetic utility, recent preclinical research has investigated the pharmacological properties of 3-2-(aminomethyl)cyclopropylbenzonitrile. A team at the University of California, San Francisco, reported its potential as a modulator of the central nervous system (CNS), particularly in the context of neurodegenerative diseases. The compound exhibited high blood-brain barrier permeability in rodent models, suggesting its applicability in treating conditions such as Alzheimer's and Parkinson's disease.

Another notable application of 3-2-(aminomethyl)cyclopropylbenzonitrile is in the field of oncology. A 2024 study in Cancer Research identified this compound as a potent inhibitor of a specific kinase pathway involved in tumor proliferation. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, resulting in a derivative with improved pharmacokinetic properties and reduced off-target effects.

Despite these promising findings, challenges remain in the clinical translation of 3-2-(aminomethyl)cyclopropylbenzonitrile. Issues such as metabolic stability and potential toxicity profiles require further investigation. Ongoing research is focused on addressing these limitations through advanced formulation strategies and targeted delivery systems.

In conclusion, 3-2-(aminomethyl)cyclopropylbenzonitrile (CAS: 1344255-37-3) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development. Future studies should prioritize optimizing its therapeutic index and exploring its potential in combination therapies.